![molecular formula C12H13F2NO3 B7590331 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid](/img/structure/B7590331.png)
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid
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Overview
Description
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid, also known as DFBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DFBA is a derivative of 5-aminopentanoic acid and has been synthesized using different methods. In
Scientific Research Applications
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has been used in various scientific research applications, including as a fluorescent probe for the detection of proteins and enzymes, as a substrate for protease assays, and as a tool for the study of protein-protein interactions. This compound has also been used in the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease.
Mechanism of Action
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid works by binding to specific proteins and enzymes, leading to changes in their activity or function. The mechanism of action of this compound is not fully understood, but it is believed to involve the formation of covalent bonds with target proteins and enzymes, leading to changes in their conformation or activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of protease activity, the induction of apoptosis in cancer cells, and the modulation of protein-protein interactions. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid has several advantages for lab experiments, including its high yield in synthesis, its stability, and its fluorescent properties. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment for its detection and analysis.
Future Directions
There are several future directions for the study of 5-[(2,5-Difluorobenzoyl)amino]pentanoic acid, including the development of new methods for its synthesis, the exploration of its potential applications in drug discovery and therapy, and the investigation of its mechanism of action and biochemical effects. Additionally, further research is needed to explore the potential limitations and toxicity of this compound and to develop new methods for its detection and analysis.
Synthesis Methods
5-[(2,5-Difluorobenzoyl)amino]pentanoic acid can be synthesized using various methods, including the reaction of 5-aminopentanoic acid with 2,5-difluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction produces this compound as a white solid with a high yield. Other methods include the use of 2,5-difluorobenzoic acid and 5-aminopentanoic acid as starting materials.
properties
IUPAC Name |
5-[(2,5-difluorobenzoyl)amino]pentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO3/c13-8-4-5-10(14)9(7-8)12(18)15-6-2-1-3-11(16)17/h4-5,7H,1-3,6H2,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFDALCKZBDASRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)NCCCCC(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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